2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile

• Molecular Formula: C20H24N4O2S
• Molecular Weight: 384.5 g/mol
• IUPAC Name: 2-amino-7,7-dimethyl-1-morpholin-4-yl-5-oxo-4-thiophen-2-yl-6,8-dihydro-4H-quinoline-3-carbonitrile
• InChI: InChI=1S/C20H24N4O2S/c1-20(2)10-14-18(15(25)11-20)17(16-4-3-9-27-16)13(12-21)19(22)24(14)23-5-7-26-8-6-23/h3-4,9,17H,5-8,10-11,22H2,1-2H3
• InChI Key: KCFBLAQLXYTPKO-UHFFFAOYSA-N
• SMILES: CC1(CC2=C(C(C(=C(N2N3CCOCC3)N)C#N)C4=CC=CS4)C(=O)C1)C

Description

2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile, also known as DMXAA, is a synthetic compound that has been studied for its potential anti-cancer properties.

Mechanism of Action

The exact mechanism of action of 2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is not fully understood. It is believed to work by activating the immune system to attack cancer cells. 2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been shown to increase the production of cytokines, which are signaling molecules that regulate the immune response. It has also been shown to induce the formation of blood clots in tumor blood vessels, leading to tumor necrosis.
Biochemical and Physiological Effects:
2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been shown to have various biochemical and physiological effects. It has been shown to increase the production of cytokines such as tumor necrosis factor alpha (TNF-α) and interferon gamma (IFN-γ). 2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has also been shown to increase the permeability of tumor blood vessels, leading to increased delivery of chemotherapy drugs to the tumor site.

Advantages and Limitations for Lab Experiments

One advantage of 2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is its ability to induce tumor necrosis and inhibit tumor growth in various cancer cell lines and animal models. 2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has also been shown to enhance the anti-tumor effects of chemotherapy and radiation therapy. However, one limitation of 2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is its toxicity. 2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been shown to cause severe side effects in animal models, including liver and kidney damage.

Future Directions

There are several future directions for research on 2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile. One direction is to study the combination of 2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile with other anti-cancer drugs to enhance their effectiveness. Another direction is to study the use of 2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile in combination with immunotherapy drugs to enhance the immune response against cancer cells. Additionally, further research is needed to understand the exact mechanism of action of 2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile and to develop less toxic analogs of the compound.

Synthesis Methods

2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile was first synthesized in the 1980s by scientists at the Wellington School of Medicine in New Zealand. The synthesis involves a multi-step process starting with the reaction of 2,5-dimethyl-3,6-dihydro-1,4-thiazine with 2-chloroacrylonitrile to produce 2-amino-5,6-dimethyl-3,4-dihydro-4-(2-thienyl)-1,4,5,6,7,8-hexahydroquinoline. This compound is then reacted with morpholine and sodium cyanoborohydride to produce 2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile.

Scientific Research Applications

2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been studied for its potential anti-cancer properties. It has been shown to induce tumor necrosis and inhibit tumor growth in various cancer cell lines and animal models. 2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has also been studied for its ability to enhance the anti-tumor effects of chemotherapy and radiation therapy.